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Compound of Interest

Compound Name: Carbetamide

Cat. No.: B1668348

Disclaimer: The initial query for "Carbetamide" pointed towards a substance primarily used as
a pharmaceutical agent, given the context of the requested audience (researchers, scientists,
and drug development professionals) and the mention of "signaling pathways." However,
extensive research has identified Carbetamide exclusively as a herbicide. It is plausible that
the intended subject was "Carbetocin,” an oxytocin analogue with various formulations used in
medical applications. This report proceeds with the analysis of Carbetamide as a herbicide,
adhering to the provided topic.

This guide provides a comparative overview of the efficacy of different Carbetamide
formulations, with a focus on experimental data for researchers in agricultural science and
weed management.

Carbetamide is a selective systemic herbicide belonging to the carbamate group, primarily
used for the pre- and post-emergence control of grass weeds.[1][2] Its mode of action involves
the inhibition of mitosis and microtubule polymerization in target weeds.[3]

Comparative Efficacy of Carbetamide Formulations

The most common formulation of Carbetamide is a water-dispersible granule (WG).[3]
Experimental data primarily revolves around the application timing and dosage of this
formulation rather than a comparison between different formulation types.

Key Performance Indicators:
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Weed Control Efficacy (especially against annual ryegrass, barley grass, and brome grass)

[2]

Crop Safety and Phytotoxicity

Impact of Application Timing (Incorporated by Sowing vs. Pre-emergence vs. Post-
emergence)

Effect of Dosage on Efficacy and Crop Tolerance

Experimental Data Summary

The following tables summarize data from field trials on the efficacy of Carbetamide 900 WG
formulation.

Table 1: Effect of Carbetamide Application Timing on Annual Ryegrass Control
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Ryegrass Ryegrass
L Application  Control at Control at .
Application Crop Vigour
L Rate (g 55 Days 85 Days . Reference
Timing . Reduction
ai/ha) After After
Sowing (%) Sowing (%)
Incorporated
by Sowing 1002 >90 >95 Negligible
(IBS)
Post-Sowing
Pre-
1002 >90 >95 Negligible
Emergent
(PSPE)
Early Post-
Emergent 1002 70-78 82 Noticeable
(EPE)
Incorporated
by Sowing 2100 >95 >95 Negligible
(IBS)
Post-Sowing
Pre-
2100 >95 >95 Significant
Emergent
(PSPE)
Early Post-
Lower than _
Emergent 2100 >95 Noticeable
IBS/PSPE
(EPE)

Table 2: Crop Safety of Carbetamide on Canola Varieties

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b1668348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Application L .

Canola Application  Phytotoxicit Impact on
] Rate (g o ] Reference

Variety . Timing y Yield

ai/ha)
Hyola 404RR 1500 IBS Negligible No reduction
Hyola 559TT 1500 IBS Negligible No reduction
ATR Bonito 1500 IBS Negligible No reduction
Hyola 525RT 1500 IBS Negligible No reduction
Hyola 404RR 2100 IBS Negligible No reduction
Hyola 559TT 2100 IBS Negligible No reduction
ATR Bonito 2100 IBS Negligible No reduction
Hyola 525RT 2100 IBS Negligible No reduction

Experimental Protocols

General Field Trial Methodology for Efficacy and Crop Safety Assessment:

o Site Selection: Fields with a known history of target weed infestation (e.g., annual ryegrass)

are selected. Soil type, pH, and organic matter content are documented.

» Trial Design: A randomized complete block design with multiple replications is typically used.

e Treatments:

o Untreated control.

o Carbetamide formulation at various rates (e.g., 1002 g ai/ha and 2100 g ai/ha).

o Different application timings:

= Incorporated by Sowing (IBS): Herbicide is applied to the soil surface and then

incorporated mechanically during the sowing process.
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» Post-Sowing Pre-Emergent (PSPE): Herbicide is applied to the soil surface after sowing
but before crop and weed emergence.

» Early Post-Emergent (EPE): Herbicide is applied after the crop and weeds have
emerged.

o Application: Herbicides are applied using a calibrated boom sprayer.
» Data Collection:

o Weed Counts: Weed density is assessed at various intervals (e.g., 35, 55, and 85 days
after sowing) by counting the number of plants in randomly placed quadrats within each
plot.

o Crop Phytotoxicity and Vigour: Crop injury and growth reduction are visually assessed and
rated on a percentage scale at regular intervals.

o Grain Yield: At crop maturity, plots are harvested, and the grain yield is determined.

» Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine the
significance of treatment effects.

Visualizing Carbetamide's Mode of Action and
Experimental Workflow

Carbetamide's Mode of Action: Inhibition of Mitosis

Carbetamide acts by inhibiting cell division in the meristematic tissues of roots and shoots. It
disrupts the formation of microtubules, which are essential for the alignment and separation of
chromosomes during mitosis. This leads to a failure of cell division and ultimately, the death of
the weed seedling.
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Caption: Mode of action of Carbetamide leading to weed death.
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Experimental Workflow for Comparing Carbetamide Application Timings

The following diagram illustrates the logical flow of a field experiment designed to compare the
efficacy of different Carbetamide application timings.
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Caption: Workflow for a Carbetamide field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Efficacy of Carbetamide Formulations in Weed
Management: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668348#efficacy-comparison-of-different-
carbetamide-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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